3-((6-methylpyridazin-3-yl)oxy)-N-((2-morpholinopyrimidin-4-yl)methyl)benzamide

• IUPAC Name: 3-(6-methylpyridazin-3-yl)oxy-N-[(2-morpholin-4-ylpyrimidin-4-yl)methyl]benzamide
• InChI: InChI=1S/C21H22N6O3/c1-15-5-6-19(26-25-15)30-18-4-2-3-16(13-18)20(28)23-14-17-7-8-22-21(24-17)27-9-11-29-12-10-27/h2-8,13H,9-12,14H2,1H3,(H,23,28)
• InChI Key: WGKOHHYANZJXIJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C=C1)OC2=CC=CC(=C2)C(=O)NCC3=NC(=NC=C3)N4CCOCC4
• Molecular Formula: C21H22N6O3
• Molecular Weight: 406.4 g/mol

Description

3-((6-methylpyridazin-3-yl)oxy)-N-((2-morpholinopyrimidin-4-yl)methyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is synthesized using specific methods, and its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments, and future directions have been studied extensively.

Scientific Research Applications

Heterocyclic Compound Synthesis and Biological Activities

Research has been conducted on the synthesis of novel heterocyclic compounds derived from similar structural motifs for their potential anti-inflammatory, analgesic, and COX-2 inhibitory activities. For instance, Abu‐Hashem et al. (2020) synthesized various novel heterocyclic compounds, including benzodifuranyl and thiazolopyrimidines, demonstrating significant analgesic and anti-inflammatory activities. These compounds were evaluated as cyclooxygenase-1/cyclooxygenase-2 (COX-1/COX-2) inhibitors, highlighting their potential in developing new therapeutic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Pharmacokinetics and Anti-fibrotic Drug Potential

Another study focused on the pharmacokinetics and tissue distribution of a novel ALK5 inhibitor, demonstrating its potential as an oral anti-fibrotic drug. Kim et al. (2008) investigated a compound with a similar structural framework, showing its distribution into liver, kidneys, and lungs and its metabolism into major metabolites, hinting at the compound's potential application in treating fibrosis and possibly other diseases characterized by tissue fibrosis (Kim et al., 2008).

Chemical Modifications for Enhanced Biological Activity

Furthermore, the chemical modification of related compounds to enhance their biological activity is a significant area of research. For example, Collins, Hughes, and Johnson (2000) explored the chemical modification of triazinones to produce derivatives with potential biological activities. Such studies are crucial for understanding how structural changes can impact the biological efficacy of a compound, which is directly relevant to the development of new drugs and therapeutic agents (Collins, Hughes, & Johnson, 2000).